Cas no 53059-29-3 ([1,1'-Biphenyl]-3-amine,4'-nitro-)

[1,1'-Biphenyl]-3-amine,4'-nitro- structure
53059-29-3 structure
Product Name:[1,1'-Biphenyl]-3-amine,4'-nitro-
CAS No:53059-29-3
MF:C12H10N2O2
MW:214.220002651215
CID:367933
PubChem ID:40606
Update Time:2025-04-19

[1,1'-Biphenyl]-3-amine,4'-nitro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-amine,4'-nitro-
    • 3-(4-nitrophenyl)aniline
    • 4'-Nitro-3-biphenylamine
    • 3-Amino-4'-nitrobiphenyl
    • DTXSID10201122
    • 3-BIPHENYLAMINE, 4'-NITRO-
    • BRN 2974094
    • 53059-29-3
    • CHEMBL164296
    • Inchi: 1S/C12H10N2O2/c13-11-3-1-2-10(8-11)9-4-6-12(7-5-9)14(15)16/h1-8H,13H2
    • InChI Key: IOKXTTPVYZCVCV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)C1C=CC=C(C=1)N)=O

Computed Properties

  • Exact Mass: 214.0743
  • Monoisotopic Mass: 214.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 69.16
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